3-methoxy-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide
Description
“3-methoxy-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide” is an organic compound with the molecular formula C14H12F3NO3S . It contains a trifluoromethyl group, which is of some importance in the pharmaceutical industry and agrochemicals .
Molecular Structure Analysis
The molecular structure of “3-methoxy-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide” consists of a benzenesulfonamide core with a methoxy group and a trifluoromethylphenyl group attached . The trifluoromethyl group is a common feature in many pharmaceutical compounds .Scientific Research Applications
Synthesis and Characterization
Research has focused on synthesizing and characterizing compounds related to "3-methoxy-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide" for various applications, including photodynamic therapy for cancer treatment. For instance, Pişkin, Canpolat, and Öztürk (2020) synthesized a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups, showing promising properties as Type II photosensitizers for photodynamic therapy due to its good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Biological Applications
Compounds structurally similar to "3-methoxy-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide" have been studied for their biological applications. For example, SB-399885, a selective 5-HT6 receptor antagonist, has been shown to have cognitive-enhancing properties in models of aged rat water maze and novel object recognition, suggesting its utility in treating disorders characterized by cognitive deficits such as Alzheimer's disease and schizophrenia (Hirst et al., 2006).
Chemical and Physical Properties
Studies have also focused on the synthesis, characterization, and crystal structure analysis of compounds like N-(3-methoxybenzoyl)benzenesulfonamide, providing insights into their chemical and physical properties and potential applications in material science and organic synthesis (Sreenivasa et al., 2014).
Therapeutic Applications
The therapeutic applications of related compounds are being explored, including the use of PI3K inhibitors for treating idiopathic pulmonary fibrosis and cough (Norman, 2014), and the development of nonsteroidal progesterone receptor antagonists for treating various diseases including uterine leiomyoma and breast cancer (Yamada et al., 2016).
properties
IUPAC Name |
3-methoxy-N-[3-(trifluoromethyl)phenyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F3NO3S/c1-21-12-6-3-7-13(9-12)22(19,20)18-11-5-2-4-10(8-11)14(15,16)17/h2-9,18H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHDFCWXJGJCEGM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC=C1)S(=O)(=O)NC2=CC=CC(=C2)C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F3NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-(3-(trifluoromethyl)phenyl)benzenesulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-{6-[4-(4-fluorophenyl)piperazin-1-yl]-6-oxohexyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazoline-7-carboxylate](/img/no-structure.png)
![1-((3R,10S,13S,17S)-3-Hydroxy-3-(methoxymethyl)-10,13-dimethylhexadecahydro-1H-cyclopenta[A]phenanthren-17-YL)ethanone](/img/structure/B2446193.png)
![N-(3-chloro-4-methylphenyl)-2-[[3-(4-methylphenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide](/img/structure/B2446195.png)
![4-methyl-1H-pyrrolo[2,3-b]pyridin-5-amine](/img/structure/B2446203.png)
